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Compound of Interest

Compound Name: 4-(4-Chlorobenzyl)morpholine

Cat. No.: B1332539 Get Quote

An In-depth Technical Guide to 4-(4-Chlorobenzyl)morpholine: Properties, Synthesis, and

Applications

Abstract
This technical guide provides a comprehensive overview of 4-(4-Chlorobenzyl)morpholine, a

heterocyclic compound of significant interest to medicinal chemists and drug development

professionals. We will delve into its core physicochemical and spectroscopic properties, provide

a detailed, field-proven protocol for its synthesis via nucleophilic substitution, and explore its

role as a versatile intermediate in the synthesis of pharmacologically active agents. The

discussion is framed from the perspective of a senior application scientist, emphasizing the

causal relationships behind experimental choices and the strategic importance of the

morpholine scaffold in modern drug discovery. Safety protocols and handling procedures are

also detailed to ensure safe and effective laboratory use.

Introduction: The Strategic Value of the Morpholine
Moiety
In the landscape of drug discovery, certain chemical scaffolds consistently emerge due to their

ability to impart favorable pharmacokinetic and pharmacodynamic properties onto drug

candidates. The morpholine ring is one such "privileged structure".[1] As a cyclic amine-ether,

its unique topology and electronic properties offer several advantages. The ether oxygen can

act as a hydrogen bond acceptor, while the tertiary amine provides a basic center that can be
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crucial for solubility and receptor interaction.[2] Consequently, the morpholine moiety is a key

component in numerous clinically important drugs, including antibiotics like Linezolid and

anticancer agents such as Gefitinib.[3]

4-(4-Chlorobenzyl)morpholine serves as a quintessential example of a morpholine-containing

building block. It combines the beneficial properties of the morpholine ring with a functionalized

aromatic group. The 4-chlorobenzyl moiety provides a lipophilic component and a site for

further chemical elaboration, making this compound a valuable starting point for synthesizing

diverse libraries of potential therapeutic agents, particularly those targeting the central nervous

system (CNS) and enzymes implicated in neurodegenerative diseases.[2][4]

Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's physical and chemical properties is foundational for

its application in synthesis and research.

Core Chemical Properties
The key physicochemical identifiers and properties of 4-(4-Chlorobenzyl)morpholine are

summarized below, providing essential data for its handling, storage, and use in quantitative

chemical reactions.

Property Value Source

CAS Number 6425-43-0 [5][6]

Molecular Formula C₁₁H₁₄ClNO [5]

Molecular Weight 211.69 g/mol [5]

IUPAC Name 4-(4-chlorobenzyl)morpholine

Synonyms 4-(p-Chlorobenzyl)morpholine

Spectroscopic Characterization
While a dedicated public spectrum for this specific compound is not readily available, its

structure allows for a confident prediction of its key spectroscopic signatures based on well-

established principles and data from analogous structures.[7]
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¹H NMR: The proton NMR spectrum is expected to show distinct signals. The aromatic

protons on the chlorophenyl ring will appear as two doublets in the δ 7.0-7.5 ppm region,

characteristic of a 1,4-disubstituted benzene ring. A sharp singlet corresponding to the two

benzylic protons (-CH₂-) would be expected around δ 3.5 ppm. The eight protons of the

morpholine ring will present as two multiplets, typically between δ 2.4 and δ 3.7 ppm. The

protons adjacent to the oxygen (-O-CH₂-) will be downfield relative to those adjacent to the

nitrogen (-N-CH₂-).[7]

¹³C NMR: The carbon spectrum will show characteristic peaks for the aromatic carbons, the

benzylic carbon, and the two distinct carbons of the morpholine ring. The carbons adjacent to

the heteroatoms (N and O) will be the most deshielded among the aliphatic signals.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) at m/z

211 and a characteristic M+2 peak at m/z 213 with an intensity of approximately one-third of

the M⁺ peak, which is indicative of the presence of a single chlorine atom.

Infrared (IR) Spectroscopy: The IR spectrum would display characteristic C-H stretching

vibrations for both aromatic and aliphatic groups, C-N and C-O stretching bands from the

morpholine ring, and a C-Cl stretching vibration.

Synthesis and Reaction Mechanism
As a chemical intermediate, the synthesis of 4-(4-Chlorobenzyl)morpholine is a critical

process. The most direct and widely used method is the nucleophilic substitution reaction, a

robust and scalable approach.

Synthetic Workflow: Nucleophilic Substitution
This protocol details the synthesis of 4-(4-Chlorobenzyl)morpholine from morpholine and 1-

chloro-4-(chloromethyl)benzene. The mechanism is a classic Sₙ2 reaction where the secondary

amine of the morpholine acts as the nucleophile, attacking the electrophilic benzylic carbon and

displacing the chloride leaving group.[8] A non-nucleophilic base, such as potassium

carbonate, is used to neutralize the HCl generated during the reaction, driving the equilibrium

towards the product.
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Reactants

Process

Product

Morpholine (Nucleophile)

1. Combine Morpholine, K₂CO₃, and Solvent

4-Chlorobenzyl Chloride (Electrophile)

2. Add Electrophile

K₂CO₃ (Base) Acetonitrile (Solvent)

3. Heat to Reflux
(e.g., ~82°C)

4. Aqueous Work-up & Extraction

5. Purification
(Column Chromatography)

4-(4-Chlorobenzyl)morpholine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Kinase Inhibition Pathway

Downstream Signaling

Growth Factor

Receptor Tyrosine Kinase (RTK)
Activates

ADP

Protein 1Phosphorylates
4-(4-Chlorobenzyl)morpholine

-Derived Inhibitor
Blocks ATP Binding Site

ATP

Protein 2 Cell Proliferation
& Survival

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(4-Chlorobenzyl)morpholine chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332539#4-4-chlorobenzyl-morpholine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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